Cas no 1427503-30-7 (5-Ethoxycarbonyl-thiazole-2-carboxamide)

• Product Name: 5-Ethoxycarbonyl-thiazole-2-carboxamide
• CAS No: 1427503-30-7
• MF: C₇H₈N₂O₃S
• MW: 200.215020179749
• CID: 5576735
• Update Time: 2025-08-05

5-Ethoxycarbonyl-thiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Ethoxycarbonyl-thiazole-2-carboxamide
• 5-Thiazolecarboxylic acid, 2-(aminocarbonyl)-, ethyl ester

• Inchi： 1S/C7H8N2O3S/c1-2-12-7(11)4-3-9-6(13-4)5(8)10/h3H,2H2,1H3,(H2,8,10)
• InChI Key： RABCNQDFSQRWHF-UHFFFAOYSA-N
• SMILES： S1C(C(OCC)=O)=CN=C1C(N)=O

Experimental Properties

• Density: 1.378±0.06 g/cm3(Predicted)
• Boiling Point: 361.9±34.0 °C(Predicted)
• pka: 14.40±0.50(Predicted)

Additional information on 5-Ethoxycarbonyl-thiazole-2-carboxamide

Introduction to 5-Ethoxycarbonyl-thiazole-2-carboxamide (CAS No. 1427503-30-7)

5-Ethoxycarbonyl-thiazole-2-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1427503-30-7, belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The molecular structure of 5-Ethoxycarbonyl-thiazole-2-carboxamide incorporates both carbonyl and thiazole moieties, which are critical for its interactions with biological targets and contribute to its pharmacological properties.

The thiazole core in this compound is a well-studied scaffold in drug discovery, exhibiting a wide range of biological functions, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of the ethoxycarbonyl group at the 5-position of the thiazole ring enhances its reactivity and binding affinity to biological receptors. This structural feature makes 5-Ethoxycarbonyl-thiazole-2-carboxamide a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been a growing interest in thiazole derivatives due to their ability to modulate various biological pathways. Research has demonstrated that these compounds can interact with enzymes and receptors involved in metabolic disorders, infectious diseases, and cancer. The carboxamide functional group in 5-Ethoxycarbonyl-thiazole-2-carboxamide is particularly noteworthy, as it can participate in hydrogen bonding and ionic interactions with biological targets, thereby influencing drug efficacy and selectivity.

One of the most compelling aspects of 5-Ethoxycarbonyl-thiazole-2-carboxamide is its potential application in oncology research. Studies have shown that thiazole derivatives can inhibit the growth of cancer cells by targeting key signaling pathways involved in tumor progression. For instance, some thiazole-based compounds have been found to suppress the activity of cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation. The structural features of 5-Ethoxycarbonyl-thiazole-2-carboxamide, including its ethoxycarbonyl-thiazole moiety, make it a suitable candidate for further exploration as an anti-cancer agent.

Additionally, the compound has shown promise in the treatment of inflammatory diseases. Inflammatory processes are mediated by various signaling molecules and enzymes, many of which can be modulated by small-molecule inhibitors. The ability of 5-Ethoxycarbonyl-thiazole-2-carboxamide to interact with inflammatory targets has been investigated in preclinical studies, suggesting its potential as an anti-inflammatory agent. These findings align with the broader trend in drug development towards identifying novel molecules that can effectively modulate inflammatory responses without significant side effects.

The synthesis and characterization of 5-Ethoxycarbonyl-thiazole-2-carboxamide have been subjects of considerable research interest. Advanced synthetic methodologies have been employed to optimize the yield and purity of this compound, ensuring that it meets the stringent requirements for pharmaceutical applications. Techniques such as multi-step organic synthesis, catalytic transformations, and purification methods like column chromatography have been utilized to produce high-quality samples for further study.

The pharmacokinetic properties of 5-Ethoxycarbonyl-thiazole-2-carboxamide are also critical factors that determine its potential as a therapeutic agent. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its bioavailability and systemic exposure. These investigations provide valuable insights into how the compound behaves within the body and guide efforts to optimize its pharmacological properties.

In conclusion, 5-Ethoxycarbonyl-thiazole-2-carboxamide (CAS No. 1427503-30-7) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a compelling candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like 5-Ethoxycarbonyl-thiazole-2-carboxamide will play an increasingly important role in the discovery and development of novel therapeutics.